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Cat. No.: B12305996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Galanganone C is a novel chalcone derivative isolated from the rhizomes of Alpinia galanga, a

plant belonging to the Zingiberaceae family, commonly known as greater galangal.[1][2] This

compound is characterized by a unique long-chain alkylphenol moiety, a feature that

distinguishes it from more common chalcones and suggests potential for unique biological

activities.[1][2] This technical guide provides a comprehensive analysis of the spectroscopic

data available for Galanganone C, including Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data, to serve as a foundational resource for researchers in

natural product chemistry, pharmacology, and drug development.

Chemical Structure
Galanganone C is identified by the CAS Number 1922129-46-1 and possesses the molecular

formula C₃₂H₃₆O₅, corresponding to a molecular weight of 500.6 g/mol .[3] The structure was

elucidated through extensive spectroscopic analysis, including 2D NMR experiments.

Figure 1: Chemical Structure of Galanganone C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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